Potassium 2-furantrifluoroborate
Overview
Description
Potassium 2-furantrifluoroborate is an organotrifluoroborate involved in various reactions such as ether-forming cross-coupling reactions, oxidation using Oxone, cross-coupling with alkyl electrophiles and halopurines, and Suzuki-Miyaura reactions . It is also known as a versatile and stable boronic acid surrogate .
Synthesis Analysis
Potassium 2-furantrifluoroborate has been used in the synthesis of N-arylated pyridazinones from aryldiazonium salts . The reaction was run in water at 0–5 °C in short reaction times and without any catalyst or additive .Molecular Structure Analysis
The molecular formula of Potassium 2-furantrifluoroborate is C4H3BF3KO . It has a molecular weight of 173.97 .Chemical Reactions Analysis
Potassium 2-furantrifluoroborate is involved in ether-forming cross-coupling reactions, oxidation using Oxone, cross-coupling with alkyl electrophiles and halopurines, and Suzuki-Miyaura reactions . It has been used for a variety of other C-C bond forming reactions .Physical And Chemical Properties Analysis
Potassium 2-furantrifluoroborate is a solid with a melting point of 293-303 °C . It has a SMILES string of [K+].F [B-] (F) (F)c1ccco1 .Scientific Research Applications
Synthesis of N-Arylated Pyridazinones
Potassium 2-furantrifluoroborate has been used in the synthesis of N-arylated pyridazinones. A study by El Bakouri et al. (2014) demonstrated an efficient method using potassium 2-furantrifluoroborate and aryldiazonium salts. This reaction was notable for being catalyst-free and conducted in water at low temperatures (El Bakouri et al., 2014).
Characterization in Spectroscopy
Iramain et al. (2018) studied the potassium 2-isonicotinoyltrifluoroborate salt, closely related to potassium 2-furantrifluoroborate, through various spectroscopic methods like FT-IR, FT-Raman, and UV–Visible spectroscopy. This study contributed to understanding the structural and vibrational properties of such compounds (Iramain et al., 2018).
Role in Catalysis
A palladium-catalyzed addition of potassium aryltrifluoroborates to aliphatic nitriles, involving potassium 2-furantrifluoroborate, was developed by Wang et al. (2013). This method led to the synthesis of a range of alkyl aryl ketones and demonstrated the utility of potassium 2-furantrifluoroborate in catalytic processes (Wang et al., 2013).
Fluoride Ion Affinity and Sensor Development
Studies by Lee et al. (2011, 2016) explored the use of potassium 2-furantrifluoroborate derivatives in sensing fluoride ions. They developed a highly Lewis acidic triarylborane and a dimeric o-carboranyl triarylborane, which showed significant fluoride ion affinity. These studies contribute to the development of novel sensors and materials (Lee et al., 2011); (Choi et al., 2016).
Mechanism of Action
Target of Action
Potassium 2-furantrifluoroborate, also known as Potassium trifluoro(furan-2-yl)borate, is an organotrifluoroborate Organotrifluoroborates are generally known to be involved in various types of cross-coupling reactions .
Mode of Action
The compound interacts with its targets through several types of reactions. These include ether-forming cross-coupling reactions, oxidation using Oxone, cross-coupling with alkyl electrophiles, and halopurines . It also participates in Suzuki-Miyaura reactions , which are a type of cross-coupling reaction used in organic chemistry to synthesize carbon-carbon bonds.
Result of Action
The molecular and cellular effects of Potassium 2-furantrifluoroborate’s action are largely dependent on the specific reactions it is involved in. As a participant in cross-coupling reactions, it contributes to the formation of new carbon-carbon bonds, facilitating the synthesis of complex organic compounds .
Action Environment
The action, efficacy, and stability of Potassium 2-furantrifluoroborate can be influenced by various environmental factors. For instance, the compound has been described as being stable under many commonly used and harsh reaction conditions . Additionally, certain reactions involving this compound have been reported to occur in water at 0–5 °C .
Safety and Hazards
Potassium 2-furantrifluoroborate can cause skin irritation (Category 2), serious eye irritation (Category 2A), and may cause respiratory irritation (Category 3) . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection .
Future Directions
properties
IUPAC Name |
potassium;trifluoro(furan-2-yl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BF3O.K/c6-5(7,8)4-2-1-3-9-4;/h1-3H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXQFYHBNPWHCCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=CO1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BF3KO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90635446 |
Source
|
| Record name | Potassium trifluoro(furan-2-yl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90635446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
166328-14-9 |
Source
|
| Record name | Potassium trifluoro(furan-2-yl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90635446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium 2-furantrifluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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